Cas no 136591-56-5 (Methanesulfonamide,N-[4-[(1R)-4-(ethylheptylamino)-1-hydroxybutyl]phenyl]-)

• Product Name: Methanesulfonamide,N-[4-[(1R)-4-(ethylheptylamino)-1-hydroxybutyl]phenyl]-
• CAS No: 136591-56-5
• MF: C₂₀H₃₆N₂O₃S
• MW: 384.576444625854
• CID: 158897
• PubChem ID: 21149973
• Update Time: 2025-04-19

Methanesulfonamide,N-[4-[(1R)-4-(ethylheptylamino)-1-hydroxybutyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,N-[4-[(1R)-4-(ethylheptylamino)-1-hydroxybutyl]phenyl]-
• Methanesulfonamide, N-(4-((1R)-4-(ethylheptylamino)-1-hydroxybutyl)phe nyl)-
• Methanesulfonamide, N-(4-(4-(ethylheptylamino)-1-hydroxybutyl)phenyl)-, (R)-
• N-(4-((1R)-4-(ethylheptylamino)-1-hydroxybutyl)phenyl)methanesulfonamide
• N-(4-{4-[(1-ethylheptyl)amino]-1-hydroxybutyl}phenyl)methanesulfonamide
• U 82208E
• PD132589
• N-[4-[(1R)-4-[ethyl(heptyl)amino]-1-hydroxybutyl]phenyl]methanesulfonamide
• CHEMBL276009
• DTXSID00159845
• 136591-56-5
• SCHEMBL16373
• Methanesulfonamide, N-(4-((1R)-4-(ethylheptylamino)-1-hydroxybutyl)phenyl)-
• U82208E
• (R)-Ibutilide

• Inchi： 1S/C20H36N2O3S/c1-4-6-7-8-9-16-22(5-2)17-10-11-20(23)18-12-14-19(15-13-18)21-26(3,24)25/h12-15,20-21,23H,4-11,16-17H2,1-3H3/t20-/m1/s1
• InChI Key： ALOBUEHUHMBRLE-HXUWFJFHSA-N
• SMILES： S(C)(NC1C=CC(=CC=1)[C@@H](CCCN(CC)CCCCCCC)O)(=O)=O

Computed Properties

• Exact Mass: 384.24488
• Monoisotopic Mass: 384.24466419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 78.43